Cas no 6386-38-5 (Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate Properties

Names and Identifiers

• Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate
• METHY(3,5-DI -TERT -BUTYL -4- HYDROXYPHENYL)-PROPIONATE
• Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate
• Methyl 3-[3,5-di(tert-butyl)-4-hydroxyphenyl]-propanoate
• 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)propionic Acid Methyl Ester
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepropanoic acid methyl ester
• Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• 35RWF1ITXJ
• Methyl 3,5-bis(tert-butyl)-4-hydroxyhydrocinnamate
• PXMJCECEFTYEKE-UHFFFAOYSA-N
• methyl 3-[3,5-di(tert-butyl)-4-hydroxyphenyl]propanoate
• Hydrocinnamic acid, 3,5-di-tert-butyl-4-hydroxy-, methyl ester
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzenepr
• +Expand

• MDL： MFCD00210461
• InChIKey： PXMJCECEFTYEKE-UHFFFAOYSA-N
• Inchi： 1S/C18H28O3/c1-17(2,3)13-10-12(8-9-15(19)21-7)11-14(16(13)20)18(4,5)6/h10-11,20H,8-9H2,1-7H3
• SMILES： O([H])C1C(=C([H])C(C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 292.203845g/mol
• Surface Charge: 0
• XLogP3: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 292.203845g/mol
• Monoisotopic Mass: 292.203845g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 21
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.09280
• PSA: 46.53000
• Refractive Index: 1.5
• Boiling Point: 130°C/0.1mmHg(lit.)
• Melting Point: 65.0 to 69.0 deg-C
• Flash Point: 124.2ºC
• Color/Form: White crystalline solid
• Density: 1

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate Security Information

• Symbol: GHS09
• RTECS：DA8342475
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H411
• Warning Statement： P273-P391-P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters